Cas no 176045-41-3 (2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-3-methyl- (9CI))

• Product Name: 2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-3-methyl- (9CI)
• CAS No: 176045-41-3
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1018789
• PubChem ID: 10486946
• Update Time: 2025-04-20

2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-3-methyl- (9CI)
• 176045-41-3
• DB-270045
• 4-HYDROXY-2-(HYDROXYMETHYL)-3-METHYLCYCLOPENT-2-EN-1-ONE
• SCHEMBL8924335
• 2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-3-methyl-

• Inchi： 1S/C7H10O3/c1-4-5(3-8)7(10)2-6(4)9/h6,8-9H,2-3H2,1H3
• InChI Key： CWNADINXLORNTD-UHFFFAOYSA-N
• SMILES： CC1C(O)CC(=O)C=1CO

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols